Cas no 2230800-19-6 (7λ?-thia-1-azaspiro[3.4]octane 7,7-dioxide;hydrochloride)

• Product Name: 7λ?-thia-1-azaspiro[3.4]octane 7,7-dioxide;hydrochloride
• CAS No: 2230800-19-6
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• MDL: MFCD31667944
• CID: 5037633
• PubChem ID: 137965814
• Update Time: 2026-02-28

7λ?-thia-1-azaspiro[3.4]octane 7,7-dioxide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Thia-1-azaspiro[3.4]octane 6,6-dioxide hydrochloride
• 7λ?-thia-1-azaspiro[3.4]octane 7,7-dioxide;hydrochloride

• MDL： MFCD31667944
• Inchi： 1S/C6H11NO2S.ClH/c8-10(9)4-2-6(5-10)1-3-7-6;/h7H,1-5H2;1H
• InChI Key： MTKZMVPOLWWSDL-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC2(CCN2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 241
• Topological Polar Surface Area: 54.6

Additional information on 7λ?-thia-1-azaspiro[3.4]octane 7,7-dioxide;hydrochloride

Exploring the Unique Properties and Applications of 7λ?-thia-1-azaspiro[3.4]octane 7,7-dioxide hydrochloride (CAS No. 2230800-19-6)

In the ever-evolving landscape of chemical research, 7λ?-thia-1-azaspiro[3.4]octane 7,7-dioxide hydrochloride (CAS No. 2230800-19-6) has emerged as a compound of significant interest. This spirocyclic sulfonamide derivative, characterized by its unique thia-azaspiro core, is gaining attention for its potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its structural complexity, which combines a spiro[3.4]octane framework with a sulfone moiety, offering a versatile scaffold for further functionalization.

The compound's hydrochloride salt form enhances its solubility and stability, making it more amenable to various experimental conditions. Recent studies have highlighted its role as a key intermediate in the synthesis of novel heterocyclic compounds, which are increasingly sought after in drug discovery programs. The 7,7-dioxide group, in particular, is a notable feature that contributes to the molecule's electronic properties and potential bioactivity. This has led to a surge in searches for "spirocyclic sulfonamide synthesis" and "thia-azaspiro derivatives in drug design," reflecting the growing curiosity in this niche area.

One of the most compelling aspects of 7λ?-thia-1-azaspiro[3.4]octane 7,7-dioxide hydrochloride is its potential relevance to current trends in fragment-based drug discovery (FBDD). The compound's compact yet intricate structure aligns well with the principles of FBDD, where small, rigid fragments are used to explore protein binding sites. This connection has sparked discussions in online forums and academic circles, with queries like "how to use spirocyclic compounds in FBDD" becoming increasingly common. The molecule's ability to serve as a three-dimensional fragment further underscores its value in this context.

Beyond pharmaceutical applications, the sulfone-containing spirocycle motif present in this compound has drawn interest from materials scientists. The 7,7-dioxide functionality may influence the electronic characteristics of polymers or small molecules, potentially leading to advancements in organic electronics or supramolecular chemistry. This dual applicability has made CAS No. 2230800-19-6 a subject of cross-disciplinary research, bridging the gap between life sciences and materials engineering.

From a synthetic chemistry perspective, the preparation of 7λ?-thia-1-azaspiro[3.4]octane 7,7-dioxide hydrochloride presents interesting challenges that have become a focus of methodological development. Recent publications have explored innovative routes to construct the thia-azaspiro skeleton efficiently, addressing common search queries such as "best methods for spirocycle formation" and "sulfone incorporation strategies." These synthetic endeavors not only provide access to the target compound but also expand the toolbox available for related structural motifs.

The growing body of research surrounding this molecule reflects broader trends in chemical innovation, where three-dimensional molecular architectures are increasingly favored over flat structures. This shift is driven by the recognition that compounds like 7λ?-thia-1-azaspiro[3.4]octane 7,7-dioxide hydrochloride may offer improved properties in terms of selectivity, solubility, and metabolic stability. As the scientific community continues to explore the potential of this and related compounds, we can anticipate further developments that will shape the future of multiple scientific disciplines.